Raltitrexed

• IUPAC Name: (2S)-2-[[5-[methyl-[(2-methyl-4-oxo-3H-quinazolin-6-yl)methyl]amino]thiophene-2-carbonyl]amino]pentanedioic acid
• InChI: InChI=1S/C21H22N4O6S/c1-11-22-14-4-3-12(9-13(14)19(28)23-11)10-25(2)17-7-6-16(32-17)20(29)24-15(21(30)31)5-8-18(26)27/h3-4,6-7,9,15H,5,8,10H2,1-2H3,(H,24,29)(H,26,27)(H,30,31)(H,22,23,28)/t15-/m0/s1
• InChI Key: IVTVGDXNLFLDRM-HNNXBMFYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)CN(C)C3=CC=C(S3)C(=O)NC(CCC(=O)O)C(=O)O)C(=O)N1
• Isomeric SMILES: CC1=NC2=C(C=C(C=C2)CN(C)C3=CC=C(S3)C(=O)N[C@@H](CCC(=O)O)C(=O)O)C(=O)N1
• Molecular Formula: C21H22N4O6S
• DSSTOX Substance ID: DTXSID0046482
• Molecular Weight: 458.5 g/mol
• Physical Description: Solid
• Solubility: soluble, 1.81e-02 g/L
• Mechanism of Action: Raltitrexed is an antineoplastic Agents and folic acid antagonists. Raltitrexed inhibits thymidylate synthase (TS) leading to DNA fragmentation and cell death. It is transported into cells via a reduced folate carrier. Inside the cell Raltitrexed is extensively polyglutamated, which enhances thymidylate synthase inhibitory power and duration. Inhibition of this enzyme results in decreased synthesis of thymidine triphosphate which is required for DNA synthesis.
• CAS RN: 112887-68-0
• Melting Point: 180-184 °C, 180 - 184 °C

Description

Raltitrexed, also known by its brand name Tomudex, is an antimetabolite drug used in cancer chemotherapy. It is a folate analog thymidylate synthase inhibitor, primarily used in the treatment of advanced colorectal cancer and malignant mesothelioma . This compound works by inhibiting the enzyme thymidylate synthase, which is essential for DNA synthesis, thereby preventing the growth and proliferation of cancer cells .

Mechanism of Action

Raltitrexed exerts its effects by inhibiting the enzyme thymidylate synthase (TS). This enzyme is crucial for the synthesis of thymidine triphosphate, a nucleotide required for DNA synthesis. By inhibiting TS, this compound prevents the formation of DNA and RNA, leading to cell death. The drug is transported into cells via a reduced folate carrier and undergoes polyglutamation, which enhances its inhibitory power and duration .

Similar Compounds:

5-Fluorouracil (5-FU): Both this compound and 5-Fluorouracil inhibit thymidylate synthase, but 5-Fluorouracil is metabolized into several active agents, including fluorodeoxyuridine monophosphate, which has multiple effects on RNA and DNA synthesis.

Methotrexate: Another folate analog that inhibits dihydrofolate reductase, affecting DNA synthesis.

Pemetrexed: Similar to this compound, it inhibits multiple folate-dependent enzymes, including thymidylate synthase.

Uniqueness of this compound: this compound is unique in its specific inhibition of thymidylate synthase without requiring modulation effects on RNA. It has a distinct toxicity profile compared to other thymidylate synthase inhibitors and is fully active after polyglutamation, allowing for prolonged cellular retention and enhanced efficacy .

Safety and Hazards

Raltitrexed is toxic and contains a pharmaceutically active ingredient. It can cause moderate to severe irritation to the skin and eyes. It should only be handled by personnel trained and familiar with handling potent active pharmaceutical ingredients.

Biochemical Analysis

Biochemical Properties

Raltitrexed inhibits thymidylate synthase (TS), leading to DNA fragmentation and cell death . It is transported into cells via a reduced folate carrier . Inside the cell, this compound is extensively polyglutamated, which enhances thymidylate synthase inhibitory power and duration .

Cellular Effects

This compound blocks an enzyme needed by the cell to live, interfering with the growth of cancer cells, which are eventually destroyed . It has been shown to significantly inhibit tumor cell colony formation, arrest the cell cycle, decrease the mitochondrial membrane potential, and induce apoptosis .

Molecular Mechanism

This compound’s mechanism of action involves the inhibition of thymidylate synthase (TS), leading to DNA fragmentation and cell death . It is transported into cells via a reduced folate carrier and inside the cell, this compound is extensively polyglutamated, enhancing thymidylate synthase inhibitory power and duration .

Temporal Effects in Laboratory Settings

This compound has a triexponential elimination with a prolonged terminal elimination phase . At the peak, approximately 30% of the administered dose is in the deep tissue compartment, and 24 hours after dosing, more than 20% of the administered dose remains in the body with over 99% in the deep tissue compartment .

Dosage Effects in Animal Models

In animal models, this compound has been shown to cause neural tube defects when administered at an optimal dose of 11.5 mg/kg body weight . The study found that this compound treatment significantly inhibited thymidylate synthase activity .

Metabolic Pathways

This compound is involved in the one-carbon metabolic pathway, where it acts as a folate analog and inhibits thymidylate synthase . This inhibition results in decreased synthesis of thymidine triphosphate, which is required for DNA synthesis .

Transport and Distribution

This compound is transported into cells via a reduced folate carrier . Once inside the cell, it is extensively polyglutamated, which enhances its inhibitory power and duration .

Subcellular Localization

Given that it is transported into cells via a reduced folate carrier and then extensively polyglutamated , it can be inferred that this compound likely localizes to the cytoplasm where it can interact with its target enzyme, thymidylate synthase.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Raltitrexed involves several key steps. One common method includes the reaction of N-(5-methylamino-2-thenoyl)-L-glutamate diethyl ester with 6-bromomethyl-3,4-dihydro-2-methyl-quinazoline-4-one under base catalysis and acid-binding conditions in the presence of an organic solvent. This produces a C-N coupling product, which undergoes hydrolysis under alkaline conditions. The hydrolysis product is then subjected to acid precipitation to obtain a crude product, which is further purified through recrystallization .

Industrial Production Methods: The industrial preparation of this compound follows similar synthetic routes but is optimized for large-scale production. The process involves extraction and crystallization techniques to purify intermediates and the final product, ensuring high yield and purity .

Chemical Reactions Analysis

Types of Reactions: Raltitrexed undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can modify the quinazoline ring structure of this compound.

Substitution: Substitution reactions can occur at the methylamino and thienyl groups, leading to the formation of different analogs.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Substitution reactions often involve halogenating agents like bromine or chlorine.

Major Products: The major products formed from these reactions include various oxidized, reduced, and substituted derivatives of this compound, which can have different pharmacological properties .

Scientific Research Applications

Raltitrexed has a wide range of scientific research applications:

Chemistry: It is used as a model compound for studying folate analogs and their interactions with enzymes.

Biology: this compound is used to investigate the mechanisms of enzyme inhibition and DNA synthesis.

Medicine: It is primarily used in cancer chemotherapy, particularly for colorectal cancer and malignant mesothelioma.

Industry: this compound is used in the pharmaceutical industry for the development of new anticancer drugs and formulations.